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Compound of Interest

Compound Name: Venetoclax N-oxide

Cat. No.: B11930834 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Venetoclax is a potent and selective inhibitor of the B-cell lymphoma 2 (BCL-2) protein, a key

regulator of apoptosis. It is approved for the treatment of various hematological malignancies.

[1][2][3][4] During the manufacturing process, storage, or under oxidative stress conditions,

impurities and degradation products of active pharmaceutical ingredients (APIs) can form.[5]

One such potential impurity of Venetoclax is its N-oxide derivative, formed by the oxidation of

one of the nitrogen atoms in the piperazine ring. The formation of N-oxides is a common

metabolic pathway for drugs containing tertiary amine functionalities. Thorough characterization

of such impurities is crucial for ensuring the safety and efficacy of the drug product. Nuclear

Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the

unambiguous structure elucidation of these related substances. This application note provides

a detailed protocol for the NMR characterization of Venetoclax N-oxide.

Data Presentation

The following tables summarize the ¹H and ¹³C NMR chemical shift data for Venetoclax and

Venetoclax N-oxide in DMSO-d₆. The introduction of the oxygen atom at the nitrogen of the

piperazine ring leads to a characteristic downfield shift of the neighboring protons and carbons.

Table 1: ¹³C NMR Chemical Shift Comparison of Venetoclax and Venetoclax N-oxide
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Carbon Position Venetoclax (δ ppm)
Venetoclax N-oxide
(δ ppm)

Δδ (ppm)

15-CH₂ 59.6 70.0 +10.4

16-CH₂ 52.0 61.2 +9.2

19-CH₂ 52.0 59.7 +7.7

Data sourced from a

2023 study on

Venetoclax impurities.

Table 2: ¹H NMR Chemical Shift Comparison of Venetoclax and Venetoclax N-oxide

Proton Position Venetoclax (δ ppm)
Venetoclax N-oxide
(δ ppm)

Δδ (ppm)

Piperazine CH₂ 2.14 2.40 +0.26

This represents a

notable downfield shift

for the protons on the

piperazine ring upon

N-oxidation.

Experimental Protocols

1. Synthesis of Venetoclax N-oxide

This protocol is adapted from the synthesis described in the literature for generating a

reference standard of Venetoclax N-oxide.

Materials:

Venetoclax

meta-Chloroperoxybenzoic acid (m-CPBA)
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Dichloromethane (DCM)

Deionized water

Standard laboratory glassware and stirring equipment

Procedure:

Dissolve Venetoclax in dichloromethane (DCM).

Cool the solution to 10–15 °C.

Slowly add m-CPBA to the stirred solution.

Monitor the reaction progress using thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC).

Upon completion, quench the reaction with an appropriate reducing agent (e.g., sodium

thiosulfate solution).

Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product using column chromatography to isolate Venetoclax N-oxide.

2. NMR Sample Preparation and Data Acquisition

Materials:

Venetoclax N-oxide reference standard

Deuterated dimethyl sulfoxide (DMSO-d₆)

NMR tubes

Procedure:
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Accurately weigh approximately 5-10 mg of Venetoclax N-oxide.

Dissolve the sample in approximately 0.6 mL of DMSO-d₆.

Vortex the sample until fully dissolved.

Transfer the solution to a 5 mm NMR tube.

Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or

higher).

For ¹H NMR, typical parameters include a 30° pulse angle, a 2-second relaxation delay,

and 16-32 scans.

For ¹³C NMR, typical parameters include a 30° pulse angle, a 2-second relaxation delay,

and a sufficient number of scans to achieve an adequate signal-to-noise ratio (e.g., 1024

or more).

Process the spectra using appropriate software, including Fourier transformation, phase

correction, and baseline correction.
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Caption: Experimental workflow for the synthesis and NMR characterization of Venetoclax N-
oxide.
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Caption: Simplified signaling pathway showing the mechanism of action of Venetoclax as a

BCL-2 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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